9-Vinylphenanthrene

Description

9-Vinylphenanthrene is not a commonly referenced chemical compound. However, there are two similar compounds: Phenanthrene and 9-Phenylphenanthrene.

Phenanthrene is a polycyclic aromatic hydrocarbon (PAH) consisting of three fused benzene rings . It is a colorless, crystal-like solid that may also appear yellow . Phenanthrene is used in the production of dyes, plastics, pesticides, explosives, and drugs . It occurs naturally and is also man-made, with humans commonly exposed through the inhalation of cigarette smoke . Although animal studies suggest it is a potential carcinogen, the International Agency for Research on Cancer (IARC) does not identify it as a probable, possible, or confirmed human carcinogen . Reactions involving phenanthrene typically occur at the 9 and 10 positions . It is nearly insoluble in water but soluble in low-polarity organic solvents like toluene and benzene .

9-Phenylphenanthrene shares a similar structure to phenanthrene . Its molecular formula is C20H14, and it has a molecular weight of 254.3 g/mol .

• CAS No.: 14134-06-6
• Product Name: 9-Vinylphenanthrene
• Molecular Formula: C16H12
• Molecular Weight: 204.27 g/mol
• IUPAC Name: 9-ethenylphenanthrene
• Standard InChI: InChI=1S/C16H12/c1-2-12-11-13-7-3-4-9-15(13)16-10-6-5-8-14(12)16/h2-11H,1H2
• Standard InChIKey: KTPLMACSFXCPHL-UHFFFAOYSA-N
• SMILES: C=CC1=CC2=CC=CC=C2C3=CC=CC=C31
• Canonical SMILES: C=CC1=CC2=CC=CC=C2C3=CC=CC=C31
• Synonyms: 9-Ethenylphenanthrene
• PubChem Compound: 1266031
• Last Modified: Jul 17 2023